Cas no 1494565-85-3 (2-Thiophenecarboxylic acid, 4-cyano-5-(dimethylamino)-)

• Product Name: 2-Thiophenecarboxylic acid, 4-cyano-5-(dimethylamino)-
• CAS No: 1494565-85-3
• MF: C₈H₈N₂O₂S
• MW: 196.226320266724
• CID: 5273083
• Update Time: 2025-10-19

2-Thiophenecarboxylic acid, 4-cyano-5-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-cyano-5-(dimethylamino)-

• Inchi： 1S/C8H8N2O2S/c1-10(2)7-5(4-9)3-6(13-7)8(11)12/h3H,1-2H3,(H,11,12)
• InChI Key： PSKIEHFWQPCUGD-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(N(C)C)=C(C#N)C=1

Additional information on 2-Thiophenecarboxylic acid, 4-cyano-5-(dimethylamino)-

Comprehensive Overview of 2-Thiophenecarboxylic acid, 4-cyano-5-(dimethylamino)- (CAS No. 1494565-85-3)

2-Thiophenecarboxylic acid, 4-cyano-5-(dimethylamino)- (CAS No. 1494565-85-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique thiophene backbone and functional groups, offers a wide range of applications due to its versatile chemical properties. Researchers and industry professionals are increasingly interested in its potential as a building block for advanced materials and bioactive molecules.

The molecular structure of 2-Thiophenecarboxylic acid, 4-cyano-5-(dimethylamino)- includes a cyano group and a dimethylamino substituent, which contribute to its reactivity and solubility. These features make it a valuable intermediate in synthetic chemistry, particularly in the design of heterocyclic compounds. The thiophene ring, a five-membered aromatic system containing sulfur, is known for its electron-rich nature, which enhances the compound's utility in electronic and optoelectronic applications.

In recent years, the demand for high-performance organic compounds like 2-Thiophenecarboxylic acid, 4-cyano-5-(dimethylamino)- has surged, driven by advancements in drug discovery and green chemistry. Scientists are exploring its role in developing sustainable agrochemicals and biodegradable materials, aligning with global trends toward environmental responsibility. The compound's ability to act as a precursor for functionalized polymers and small-molecule therapeutics further underscores its importance.

One of the most frequently asked questions about 2-Thiophenecarboxylic acid, 4-cyano-5-(dimethylamino)- revolves around its synthesis methods and purification techniques. Researchers often seek optimized protocols to achieve high yields and purity, which are critical for industrial-scale production. Additionally, its spectroscopic properties (e.g., NMR, IR, and mass spectrometry data) are of interest to analytical chemists for quality control and structural verification.

The compound's relevance extends to the field of organic electronics, where thiophene derivatives are widely used in conductive polymers and OLEDs. With the growing emphasis on renewable energy and smart materials, 2-Thiophenecarboxylic acid, 4-cyano-5-(dimethylamino)- is being studied for its potential in photovoltaic devices and sensors. Its electron-donating and -accepting capabilities make it a promising candidate for next-generation technologies.

From a commercial perspective, suppliers and manufacturers of 2-Thiophenecarboxylic acid, 4-cyano-5-(dimethylamino)- are focusing on scalable production and cost-effective synthesis to meet rising demand. Regulatory compliance and safety data sheets (SDS) are also critical considerations for businesses handling this compound. As the chemical industry evolves, innovations in catalytic processes and green solvents are expected to enhance its accessibility.

In summary, 2-Thiophenecarboxylic acid, 4-cyano-5-(dimethylamino)- (CAS No. 1494565-85-3) represents a multifaceted compound with broad applications across scientific and industrial domains. Its unique structural features and functional groups position it as a key player in the development of advanced materials, pharmaceuticals, and sustainable technologies. As research continues to uncover its potential, this compound is poised to remain at the forefront of innovation.